1-(4-Methyl-phenacyl)-quinolinium bromide

• Molecular Formula: C18H16BrNO
• Molecular Weight: 342.2 g/mol
• IUPAC Name: 1-(4-methylphenyl)-2-quinolin-1-ium-1-ylethanone;bromide
• InChI: InChI=1S/C18H16NO.BrH/c1-14-8-10-16(11-9-14)18(20)13-19-12-4-6-15-5-2-3-7-17(15)19;/h2-12H,13H2,1H3;1H/q+1;/p-1
• InChI Key: WDAAYNDVOVLMBT-UHFFFAOYSA-M
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)C[N+]2=CC=CC3=CC=CC=C32.[Br-]

Description

1-(4-Methyl-phenacyl)-quinolinium bromide is a useful research compound. Its molecular formula is C18H16BrNO and its molecular weight is 342.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of quinoline (931 μl, 7.72 mmol) and 2-bromo-4′-methyl-acetophenone (1.828 g, 7.71 mmol) in dichloroethane (6 mL) was refluxed for 1 hour. The resulting brown paste was triturated with ether and filtered. After recristallization from methanol the product was isolated in 46% yield: mp 230-233° C.; 1H NMR 500 MHz (DMSO-d6) δ 2.45 (s, 3H), 7.02 (s, 2H), 7.49 (d, 2H, J=7.9 Hz), 8.05 (d, 3H, J=7.9 Hz), 8.21 (m, 1H), 8.32 (dd, 1H, J=6.1, 7.9 Hz), 8.41 (d, 1H, J=9.2 Hz), 8.55 (d, 1H, J=8.2 Hz), 9.45 (d, 1H, J=8.2 Hz), 9.56 (d, 1H, J=5.5 Hz); Elem. anal. found: C, 63.00; H, 4.77; N, 4.09% (calcd for C18H16BrNO: C, 63.17; H, 4.71; N, 4.09%).